Cas no 2094888-91-0 (1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one
• CAS No: 2094888-91-0
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 6506357
• PubChem ID: 126806526
• Update Time: 2025-06-09

1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7522011
• SCHEMBL21393096
• Z1937821542
• 2094888-91-0
• 1-(4-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one
• 1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one

• Inchi： 1S/C18H21N3O2S/c1-3-17(22)21-10-8-20(9-11-21)12-15-13-24-18(19-15)14-4-6-16(23-2)7-5-14/h3-7,13H,1,8-12H2,2H3
• InChI Key： XNYYPFLMLINTLQ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)OC)=NC(=C1)CN1CCN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 343.13544809g/mol
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.9Ų

Additional information on 1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one

1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one: A Comprehensive Overview

1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one (CAS No. 2094888-91-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2094888-91-0, is characterized by its unique structural features and potential biological activities. This comprehensive overview aims to provide an in-depth analysis of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Synthesis

The molecular structure of 1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one is composed of a piperazine ring, a thiazole ring, and a methoxyphenyl group. The presence of these functional groups imparts unique chemical properties to the compound. The synthesis of this compound typically involves several steps, including the formation of the thiazole ring, the introduction of the methoxyphenyl group, and the final coupling with the piperazine moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

Biological Properties

1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of various biological targets. For instance, it has shown promising results as an inhibitor of specific enzymes involved in signal transduction pathways. These pathways play crucial roles in various physiological processes, including cell growth, differentiation, and apoptosis.

Recent studies have also explored the potential of this compound as an anti-inflammatory agent. In vitro experiments have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. These findings suggest that 1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one may have therapeutic potential in treating inflammatory diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one has been further validated through preclinical and early-stage clinical trials. Initial studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics make it an attractive candidate for further clinical development.

In a recent phase I clinical trial, the compound was evaluated for its safety and tolerability in healthy volunteers. The results indicated that it was well-tolerated at various dose levels, with no serious adverse events reported. Additionally, preliminary efficacy data suggested that it may have beneficial effects on biomarkers associated with inflammation and cell signaling pathways.

Current Research Trends

The ongoing research on 1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-yl)prop-2-en-1-one is focused on several key areas. One area of interest is the optimization of its chemical structure to enhance its potency and selectivity towards specific biological targets. Computational methods and high-throughput screening techniques are being employed to identify structural modifications that can improve its pharmacological profile.

Another area of active research is the exploration of combination therapies involving this compound. Studies are underway to evaluate its synergistic effects when used in conjunction with other drugs commonly used to treat inflammatory diseases and cancer. Preliminary results from these studies are promising and suggest that combination therapies may offer enhanced therapeutic benefits compared to monotherapy approaches.

Conclusion

In conclusion, 1-(4-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazin-1-y l)prop - 2 - en - 1 - one strong > (CAS No . 209 4888 - 9 1 - 0 ) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its favorable biological properties , makes it an attractive candidate for further development . Ongoing research efforts are focused on optimizing its therapeutic potential through structural modifications , combination therapies , and advanced clinical trials . As our understanding of this compound continues to evolve , it is likely to play an increasingly important role in the treatment of various diseases . p > article > response >